![molecular formula C20H18O5 B1240481 6-(3,3-Dimethylallyl)galangin](/img/structure/B1240481.png)
6-(3,3-Dimethylallyl)galangin
Overview
Description
6-(3,3-dimethylallyl)galangin is a trihydroxyflavone that is galangin substituted by a prenyl group at position 6. It is a 7-hydroxyflavonol and a trihydroxyflavone. It derives from a galangin.
Scientific Research Applications
Anticancer Properties
- Apoptosis Induction in Hepatocellular Carcinoma : 6-(3,3-Dimethylallyl)galangin has been shown to induce apoptosis in hepatocellular carcinoma cells through a mitochondrial pathway, suggesting its potential as a chemotherapeutic drug (Zhang et al., 2010).
- Inhibition of Proliferation in β-Catenin Response Transcription-Positive Cancer Cells : It suppresses the proliferation of these cancer cells by promoting β-catenin degradation independently of the adenomatous polyposis coli/Axin/Glycogen Synthase Kinase-3β pathway (Gwak et al., 2011).
- Effects on Autophagy in HepG2 Cells : It induces autophagy in HepG2 cells through a p53-dependent pathway, offering insights into novel cancer treatment mechanisms (Wen et al., 2012).
Anti-Inflammatory and Antimicrobial Effects
- Suppression of Inflammatory Gene Expression : It significantly suppresses the production of pro-inflammatory markers in polyinosinic-polycytidylic acid-stimulated microglial cells, revealing potential neuroinflammatory treatment options (Choi et al., 2017).
- Antimicrobial Effects Against Staphylococcus aureus : Demonstrated by its ability to cause significant potassium loss from Staphylococcus aureus cells, indicating potential as a natural antimicrobial agent (Cushnie & Lamb, 2005).
Enzyme Inhibition and Metabolic Effects
- Inhibition of α-Glucosidase Activity : It effectively inhibits α-glucosidase, contributing to the treatment of type 2 diabetes (Zeng et al., 2019).
- Influence on Cytochrome P450 Enzymes : Long-term administration alters the activities of several cytochrome P450 enzymes, hinting at its potential to enhance oral drug bioavailability and chemoprevention (Ma et al., 2019).
Miscellaneous Applications
- Liver Targeting for Drug Delivery : Galangin loaded into liver-targeted polymeric micelles shows improved delivery to the liver, indicating potential for targeted drug delivery systems (Patil et al., 2019).
- Antioxidant Properties : Studies show it possesses significant antioxidant activity, which contributes to its anticancer and anti-inflammatory effects (Bacanlı et al., 2017).
Properties
IUPAC Name |
3,5,7-trihydroxy-6-(3-methylbut-2-enyl)-2-phenylchromen-4-one | |
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InChI |
InChI=1S/C20H18O5/c1-11(2)8-9-13-14(21)10-15-16(17(13)22)18(23)19(24)20(25-15)12-6-4-3-5-7-12/h3-8,10,21-22,24H,9H2,1-2H3 | |
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InChI Key |
DLUFCWQGHRQRMG-UHFFFAOYSA-N | |
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Canonical SMILES |
CC(=CCC1=C(C2=C(C=C1O)OC(=C(C2=O)O)C3=CC=CC=C3)O)C | |
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Molecular Formula |
C20H18O5 | |
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Molecular Weight |
338.4 g/mol | |
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URL | https://pubchem.ncbi.nlm.nih.gov | |
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